Cas no 883797-84-0 (2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide)
883797-84-0 structure
Product Name:2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide
CAS No:883797-84-0
MF:C12H15BrN2O4S
MW:363.227501153946
CID:1067609
PubChem ID:4440821
Update Time:2025-04-20
2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide
- 883797-84-0
- 2-bromo-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide
- 2-bromo-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
- AKOS005348472
- 2-bromo-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide
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- MDL: MFCD02669505
- Inchi: 1S/C12H15BrN2O4S/c13-9-12(16)14-10-1-3-11(4-2-10)20(17,18)15-5-7-19-8-6-15/h1-4H,5-9H2,(H,14,16)
- InChI Key: SUNUGFLCGPWMJJ-UHFFFAOYSA-N
- SMILES: BrCC(NC1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O
Computed Properties
- Exact Mass: 361.99359g/mol
- Monoisotopic Mass: 361.99359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 84.1Ų
2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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